Sodium sulfate decahydrate
Cat. No. B1196930
M. Wt: 139.09 g/mol
InChI Key: IKUVTICOFCNXDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08197836B2
Procedure details
The results described above would not have been expected because sodium sulfate absorbs more water per unit weight than magnesium sulfate. One kilogram of sodium sulfate (7.04 moles) absorbs 70.4 moles of water to form sodium sulfate decahydrate, or 1.27 kg water/kg sodium sulfate. One kilogram of magnesium sulfate (8.31 moles) absorbs 58.15 moles of water to form magnesium sulfate heptahydrate, or only 1.05 kg water/kg magnesium sulfate. Therefore, there would have been no reason to expect aqueous biocide compositions to form solids with much smaller amounts of magnesium sulfate, relative to sodium sulfate.
Identifiers
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REACTION_CXSMILES
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[S:1]([O-:5])([O-:4])(=[O:3])=[O:2].[Na+:6].[Na+]>O>[OH2:2].[OH2:2].[OH2:2].[OH2:2].[OH2:2].[OH2:2].[OH2:2].[OH2:2].[OH2:2].[OH2:2].[S:1]([O-:5])([O-:4])(=[O:3])=[O:2].[Na+:6].[Na+:6] |f:0.1.2,4.5.6.7.8.9.10.11.12.13.14.15.16|
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Inputs
Step One
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Name
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Quantity
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1.27 kg
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(=O)([O-])[O-].[Na+].[Na+]
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Step Three
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Name
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Quantity
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7.04 mol
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Type
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reactant
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Smiles
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S(=O)(=O)([O-])[O-].[Na+].[Na+]
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Name
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Quantity
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70.4 mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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absorbs more water per unit weight than magnesium sulfate
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Outcomes
Product
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Name
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sodium sulfate decahydrate
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Type
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product
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Smiles
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O.O.O.O.O.O.O.O.O.O.S(=O)(=O)([O-])[O-].[Na+].[Na+]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
